Cas no 1806872-52-5 (3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol)

• Product Name: 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol
• CAS No: 1806872-52-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4872526
• Update Time: 2025-05-24

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-5(8(10)11)2-6(9)7(3-13)12-4/h2,8,13H,3H2,1H3
• InChI Key： ZCMSRUKWZKLNCC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C(C)=NC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol: A Comprehensive Overview

3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol, identified by the CAS registry number 1806872-52-5, is a structurally complex organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a pyridine ring with multiple substituents, including a chlorine atom at position 3, a difluoromethyl group at position 5, and a methyl group at position 6, along with a hydroxymethanol group at position 2. These substituents contribute to its distinctive reactivity and functionality.

The synthesis of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol involves a series of carefully designed organic reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent advancements in catalytic chemistry have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts, such as palladium or nickel complexes, has been pivotal in facilitating key steps like cross-coupling reactions. These methods not only enhance the sustainability of the synthesis process but also align with the growing demand for greener chemical manufacturing practices.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in drug discovery programs targeting various therapeutic areas, such as oncology and infectious diseases. The presence of electron-withdrawing groups like the difluoromethyl substituent and chlorine atom enhances the molecule's ability to participate in conjugation and hydrogen bonding, which are critical for biological activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in disease pathways, making them valuable leads for further development.

In addition to its pharmaceutical applications, 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol has shown promise in agrochemical research. Its ability to modulate plant growth and stress responses has been investigated in several studies. For example, certain analogs have been reported to enhance crop resilience against environmental stressors such as drought and salinity. These findings underscore the compound's versatility and its potential role in sustainable agriculture.

The structural integrity of this compound is further highlighted by its stability under various reaction conditions. The methyl groups at positions 6 and 2 provide steric protection to the pyridine ring, reducing unwanted side reactions during synthesis or subsequent modifications. This stability is particularly advantageous in industrial settings where robustness is essential for large-scale production.

From a mechanistic standpoint, the reactivity of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol is influenced by the electronic effects of its substituents. The electron-withdrawing nature of the chlorine atom at position 3 increases the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. Conversely, the electron-donating methyl groups at positions 6 and 2 counterbalance this effect to some extent, resulting in a fine-tuned reactivity profile that can be exploited for diverse chemical transformations.

In terms of spectroscopic characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure. High-resolution NMR data has provided detailed insights into the spatial arrangement of substituents on the pyridine ring, while mass spectrometry has enabled precise determination of molecular weight and fragmentation patterns.

The environmental impact of 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol has also been a subject of recent research interest. Studies assessing its biodegradation kinetics under simulated environmental conditions suggest that it undergoes rapid microbial degradation under aerobic conditions. This characteristic is favorable from an ecological perspective, as it minimizes the risk of long-term accumulation in ecosystems.

In conclusion, 3-Chloro-5-(difluoromethyl)-6-methylpyridine-2-methanol, with its unique structural features and versatile reactivity, represents a valuable building block for modern organic synthesis. Its potential applications span across multiple disciplines, driven by continuous advancements in synthetic methodologies and mechanistic understanding. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.